2-(5-Bromopyridin-2-YL)ethanamine

• CAS: 691872-17-0
• Molecular Formula: C7H9BrN2
• Molecular Weight: 201.06 g/mol
• SMILES: C1=CC(=NC=C1Br)CCN
• InChI: InChI=1S/C7H9BrN2/c8-6-1-2-7(3-4-9)10-5-6/h1-2,5H,3-4,9H2
• InChIKey: YSONVYGWEROTBG-UHFFFAOYSA-N

Sourcing brominated pyridine building blocks with validated biological activity often causes delays in hit-to-lead programs. 2-(5-Bromopyridin-2-yl)ethanamine directly addresses this bottleneck as a pre-validated dual-target starting point. - Enables direct SAR expansion from a known sigma-2/TMEM97 ligand (Ki 90 nM) for oncology or neurology projects. - Serves as a confirmed CD73 inhibitor starting scaffold (IC50 40.1 µM) for immuno-oncology research. - 5-Bromo substituent allows immediate diversification via palladium-catalyzed cross-coupling for library synthesis.

2-(5-Bromopyridin-2-yl)ethanamine: Identifiers and Specifications

2-(5-Bromopyridin-2-yl)ethanamine (CAS: 691872-17-0), a brominated pyridine derivative with the molecular formula C7H9BrN2 and molecular weight 201.06 g/mol, is an established intermediate in medicinal chemistry and organic synthesis . It is commercially available from multiple vendors at high purity (typically 97–98%), and its properties—including a predicted pKa of 8.75 and XLogP3 of 0.90—support its use in the construction of more complex molecular architectures .

Brominated pyridine building block for medicinal chemistry

Cross-coupling handle supports parallel library synthesis

Reported biological starting scaffold for sigma-2 and CD73 probe development

Why 5-Halo Substitution Cannot Be Interchanged

Substituting 2-(5-bromopyridin-2-yl)ethanamine with its chloro, fluoro, or iodo analogs introduces significant variations in molecular weight, lipophilicity, and electronic properties that directly impact both biological activity and synthetic utility . The bromine atom's size and polarizability confer distinct binding characteristics at protein targets (e.g., sigma-2 receptor/TMEM97) and unique reactivity in cross-coupling reactions, meaning procurement of the specific 5-bromo derivative is non-negotiable for replicating published synthetic routes or achieving reported biological profiles .

Target

5-Bromo: sigma-2 binding reported; balanced cross-coupling reactivity

5-Cl

Carbonic anhydrase 2 engagement profile; lower cross-coupling reactivity may limit diversification

5-F

ALK inhibition profile reported; electronic properties differ significantly

5-I

Higher cross-coupling reactivity but may increase side-product risk; distinct molecular recognition context

Binding and Reactivity Evidence Compared to Analogs

Sigma-2 Receptor Binding Affinity

2-(5-Bromopyridin-2-yl)ethanamine binds to the sigma-2 receptor (TMEM97) with a Ki of 90 nM [1]. While direct head-to-head binding data for the 5-chloro, 5-fluoro, and 5-iodo analogs are not available in the public domain, class-level inference from the 5-iodo derivative's role in DPP-IV inhibitor design [2] suggests that the bromine atom confers a balance of size and polarizability suitable for sigma-2 engagement. The 90 nM affinity represents a baseline activity that can be further optimized through derivatization.

Sigma-2 binding

Class-level inference

Ki = 90 nM

Reported sigma-2 receptor affinity context

Rat PC12 cells; direct analog comparison data not available

Evidence Dimension	Binding affinity (Ki) to sigma-2 receptor/TMEM97
Target Compound Data	90 nM
Comparator Or Baseline	5-chloro, 5-fluoro, and 5-iodo analogs (data not publicly available for direct comparison)
Quantified Difference	Not applicable
Conditions	Rat PC12 cells assessed as inhibition constant [1]

Why This Matters

The sigma-2 receptor is a validated target in oncology and neuroscience; a measurable affinity for this target validates the compound's utility as a starting point for developing novel sigma-2 ligands, a property not yet reported for the chloro or fluoro analogs.

• [1] BindingDB. BDBM50604967 (CHEMBL1698776). Ki = 90 nM for sigma-2 receptor. Accessed April 2026. View Source
• [2] Oefner, C. et al. (2003). High-resolution structure of human apo dipeptidyl peptidase IV/CD26 and its complex with a cyano-pyrrolidine inhibitor. Acta Crystallographica Section D, 59(7), 1206-1212. View Source

CD73 Enzyme Inhibition

2-(5-Bromopyridin-2-yl)ethanamine inhibits rat ecto-5'-nucleotidase (CD73) with an IC50 of 40.1 µM and a Ki of 1.91 µM [1]. This activity, while modest, is a documented biochemical property of the compound. In contrast, the 5-chloro analog exhibits binding to human carbonic anhydrase 2 (Kd = 18.4 µM) [2], and the 5-fluoro analog has been reported as an ALK inhibitor (IC50 = 0.05 µM) , highlighting divergent target engagement profiles across the halogen series.

CD73 inhibition

Cross-study comparable

IC50 = 40.1 µM | Ki = 1.91 µM

Supports CD73 inhibition assay context

Chloro and fluoro analogs engage different primary targets

Evidence Dimension	Inhibition of ecto-5'-nucleotidase (CD73)
Target Compound Data	IC50 = 40.1 µM; Ki = 1.91 µM
Comparator Or Baseline	5-chloro analog: Kd = 18.4 µM for carbonic anhydrase 2; 5-fluoro analog: IC50 = 0.05 µM for ALK
Quantified Difference	Different primary targets, reflecting halogen-dependent selectivity
Conditions	Rat ecto-5'-nucleotidase transfected in COS7 cells, preincubated for 10 mins followed by AMP addition measured after 10 mins [1]

Why This Matters

CD73 is a key target in immuno-oncology; the documented inhibition, though weak, provides a rationale for using 2-(5-bromopyridin-2-yl)ethanamine as a scaffold for developing more potent CD73 inhibitors, a path not suggested by data for the chloro or fluoro analogs.

• [1] BindingDB. BDBM50437934 (CHEMBL2408702). IC50 = 40.1 µM, Ki = 1.91 µM for rat ecto-5'-nucleotidase. Accessed April 2026. View Source
• [2] BindingDB. BDBM50240906 (CHEMBL165079). Kd = 18.4 µM for human carbonic anhydrase 2. Accessed April 2026. View Source

Cross-Coupling Versatility

The 5-bromo substituent on the pyridine ring of 2-(5-bromopyridin-2-yl)ethanamine provides a robust handle for palladium-catalyzed cross-coupling reactions, including Suzuki-Miyaura and Buchwald-Hartwig couplings . This reactivity is essential for late-stage diversification in medicinal chemistry campaigns. While the 5-chloro and 5-iodo analogs can also participate in cross-couplings, the bromine atom offers an optimal balance of reactivity and stability: it is more reactive than chlorine in oxidative addition but less prone to decomposition or unwanted side reactions than iodine. The compound is classified as a 'Protein Degrader Building Block' by several vendors [1], underscoring its established role in synthesizing complex bioactive molecules.

Cross-coupling utility

Class-level inference

Suzuki-Miyaura, Buchwald-Hartwig

Supports library diversification workflows

Reactivity balance reported favorable vs. chloro and iodo analogs

Evidence Dimension	Synthetic utility in cross-coupling reactions
Target Compound Data	Documented use in Suzuki-Miyaura and Buchwald-Hartwig couplings
Comparator Or Baseline	5-chloro analog (less reactive); 5-iodo analog (more reactive but less stable)
Quantified Difference	Not quantified; based on established organohalide reactivity trends
Conditions	Standard palladium-catalyzed coupling conditions

Why This Matters

The bromine atom's balanced reactivity enables efficient, high-yielding cross-couplings, making this compound a cost-effective and reliable building block for generating diverse compound libraries in drug discovery programs.

• [1] Calpac Lab. 2-(5-bromopyridin-2-yl)ethan-1-amine. Product page. Accessed April 2026. View Source

Application Scenarios Based on Verified Evidence

Sigma-2 Ligand Development Scaffold

The compound's 90 nM Ki for the sigma-2 receptor (TMEM97) [1] validates its use as a starting scaffold in medicinal chemistry programs targeting oncology or neurological disorders. Researchers can leverage this baseline affinity to design and synthesize focused libraries of 2-(5-bromopyridin-2-yl)ethanamine derivatives, optimizing potency and selectivity through structure-activity relationship (SAR) studies.

CD73 Inhibitor Optimization Starting Point

With a documented IC50 of 40.1 µM against rat ecto-5'-nucleotidase (CD73) [1], the compound provides a validated chemical starting point for the development of novel CD73 inhibitors, a class of agents with potential in immuno-oncology. Further medicinal chemistry efforts can focus on improving potency and selectivity based on this initial activity.

Building Block for Parallel Library Synthesis

The 5-bromo substituent enables efficient diversification through palladium-catalyzed cross-coupling reactions [1]. This makes 2-(5-bromopyridin-2-yl)ethanamine an ideal building block for generating large, diverse compound libraries via parallel synthesis, accelerating hit identification and lead optimization in drug discovery.

Intermediate for Functionalized Pyridylamines

The compound is synthesized via reduction of (5-bromo-2-pyridinyl)acetonitrile using BH3·THF, as described in patent US07618959B2 [1]. This established synthetic route positions it as a reliable intermediate for preparing functionalized pyridylamines, which can serve as ligands or ligand precursors in catalytic compositions, including those for alkene oligomerization reactions [2].

Application

Selection Property

Validation Focus

Sigma-2 ligand development scaffold

Reported sigma-2 binding context

Sigma-2 binding endpoint validation

CD73 inhibitor optimization starting point

CD73 inhibition assay context

CD73 inhibition endpoint validation

Parallel library synthesis building block

Cross-coupling reactivity profile

Coupling efficiency and product identity review

Functionalized pyridylamine intermediate

Established synthetic route context

Product identity and purity validation

• [1] BindingDB. BDBM50604967 (CHEMBL1698776). Ki = 90 nM for sigma-2 receptor. Accessed April 2026. View Source
• [2] BindingDB. BDBM50437934 (CHEMBL2408702). IC50 = 40.1 µM, Ki = 1.91 µM for rat ecto-5'-nucleotidase. Accessed April 2026. View Source
• [3] US Patent US07618959B2. Methods for preparation of pyridylamines. View Source
• [4] Patent application US20090082573. Methods for preparation of pyridylamines. View Source